AC187 Tfa

• Molecular Formula: C129H206F3N37O42
• Molecular Weight: 3004.2 g/mol
• InChI: InChI=1S/C127H205N37O40.C2HF3O2/c1-59(2)44-81(156-122(200)99(63(9)10)142-68(15)171)105(183)139-54-96(178)143-74(22-16-18-40-128)106(184)151-84(47-62(7)8)114(192)159-90(57-166)119(197)148-77(34-37-92(130)174)108(186)146-79(36-39-98(180)181)109(187)153-83(46-61(5)6)113(191)154-85(50-71-53-137-58-141-71)115(193)145-75(23-17-19-41-129)107(185)152-82(45-60(3)4)112(190)147-78(35-38-93(131)175)111(189)162-103(67(14)170)125(203)158-88(49-70-28-32-73(173)33-29-70)126(204)164-43-21-25-91(164)120(198)149-76(24-20-42-138-127(135)136)110(188)161-102(66(13)169)124(202)157-87(52-95(133)177)117(195)160-100(64(11)167)121(199)140-55-97(179)144-89(56-165)118(196)155-86(51-94(132)176)116(194)163-101(65(12)168)123(201)150-80(104(134)182)48-69-26-30-72(172)31-27-69;3-2(4,5)1(6)7/h26-33,53,58-67,74-91,99-103,165-170,172-173H,16-25,34-52,54-57,128-129H2,1-15H3,(H2,130,174)(H2,131,175)(H2,132,176)(H2,133,177)(H2,134,182)(H,137,141)(H,139,183)(H,140,199)(H,142,171)(H,143,178)(H,144,179)(H,145,193)(H,146,186)(H,147,190)(H,148,197)(H,149,198)(H,150,201)(H,151,184)(H,152,185)(H,153,187)(H,154,191)(H,155,196)(H,156,200)(H,157,202)(H,158,203)(H,159,192)(H,160,195)(H,161,188)(H,162,189)(H,163,194)(H,180,181)(H4,135,136,138);(H,6,7)/t64-,65-,66-,67-,74+,75+,76+,77+,78+,79+,80+,81+,82+,83+,84+,85+,86+,87+,88+,89+,90+,91+,99+,100+,101+,102+,103+;/m1./s1
• InChIKey: PZPCMSJFSHMZNH-VRMAAFEBSA-N

AC187 Tfa: Amylin Receptor Antagonist Profile

AC187 Tfa (acetyl-[Asn30,Tyr32]calcitonin(8-32); CAS 151804-77-2 free base) is a peptide-based, orally active, competitive antagonist of amylin receptors with a reported IC50 of 0.48 nM and Ki of 0.275 nM . As a key pharmacological tool for dissecting amylin-mediated biology, AC187 Tfa exhibits 38-fold selectivity over calcitonin (CT) receptors and approximately 400-fold selectivity over CGRP receptors . Its parent sequence, AC187, is widely recognized as the dominant antagonist of amylin's metabolic actions [1][2].

1

Amylin receptor pathway tool for AMY, CT, and CGRP subtype discrimination studies

2

Oral bioactivity supports chronic in vivo dosing protocols in metabolic research

3

Reported antagonist in metabolic phenotyping and endogenous amylin tone investigation

• [1] Beaumont, K., Moore, C. X., Pittner, R. A., Prickett, K. S., Gaeta, L. S. L., Rink, T. J., & Young, A. A. (1995). Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Canadian Journal of Physiology and Pharmacology, 73(7), 1025–1029. https://doi.org/10.1139/y95-144. View Source
• [2] Hay, D. L., Christopoulos, G., Christopoulos, A., Poyner, D. R., & Sexton, P. M. (2005). Pharmacological Discrimination of Calcitonin Receptor: Receptor Activity-Modifying Protein Complexes. Molecular Pharmacology, 67(5), 1655–1665. https://doi.org/10.1124/mol.104.008615. View Source

AC187 Tfa vs Generic Peptide Antagonists

Amylin receptor pharmacology is characterized by overlapping ligand recognition at CT receptor/RAMP complexes, meaning that structurally related peptide antagonists such as sCT(8-32), CGRP(8-37), and the closely related analog AC253 each exhibit distinct selectivity and functional signatures [1][2]. Indiscriminate substitution often results in compromised functional selectivity and misinterpretation of metabolic versus vascular phenotypes [2]. The following evidence demonstrates that AC187 Tfa occupies a uniquely validated position as the preferred antagonist for dissecting amylin-mediated metabolic pathways.

Alternative

Mismatch Profile

Research Impact

AC253

N-terminal sequence differences alter receptor selectivity; distinct adrenomedullin binding profile

May confound AMY vs adrenomedullin pathway interpretation

sCT(8-32)

Lacks AMY/CT receptor discrimination; non-selective functional blockade reported

Ambiguous metabolic vs. vascular endpoint attribution

CGRP(8-37)

Weak AMY receptor antagonist; minimal inhibition of AMY1(a)/AMY3(a) responses

Risk of misinterpretation in amylin-mediated signaling studies

• [1] Hay, D. L., Christopoulos, G., Christopoulos, A., Poyner, D. R., & Sexton, P. M. (2005). Pharmacological Discrimination of Calcitonin Receptor: Receptor Activity-Modifying Protein Complexes. Molecular Pharmacology, 67(5), 1655–1665. https://doi.org/10.1124/mol.104.008615. View Source
• [2] Beaumont, K., Moore, C. X., Pittner, R. A., Prickett, K. S., Gaeta, L. S. L., Rink, T. J., & Young, A. A. (1995). Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Canadian Journal of Physiology and Pharmacology, 73(7), 1025–1029. https://doi.org/10.1139/y95-144. View Source

AC187 Tfa Quantitative Comparisons

Adrenomedullin Receptor Binding Selectivity

In Rat-2 fibroblast membranes expressing adrenomedullin receptors, AC187 inhibited 125I-adrenomedullin binding with an IC50 of 129 ± 39 nM, compared to 25 ± 8 nM for AC253 and 214 ± 56 nM for CGRP(8-37) [1]. These data establish an intermediate selectivity window for AC187, making it useful for experiments that require pharmacological segregation of AMY-mediated from CGRP/adrenomedullin-mediated signalling pathways.

Adrenomedullin Binding

Head-to-head

IC50 129 ± 39 nM

Intermediate selectivity vs AC253 (25 nM) and CGRP(8-37) (214 nM)

Rat-2 fibroblast binding assay; 125I-adrenomedullin displacement

Evidence Dimension	125I-Adrenomedullin binding inhibition (IC50)
Target Compound Data	129 ± 39 nM (AC187)
Comparator Or Baseline	AC253: 25 ± 8 nM; CGRP(8-37): 214 ± 56 nM
Quantified Difference	AC253 is ~5.2-fold more potent than AC187 at adrenomedullin sites; AC187 is ~1.7-fold more potent than CGRP(8-37)
Conditions	Rat-2 fibroblast membranes; 125I-adrenomedullin radioligand binding assay

Why This Matters

AC187 Tfa provides an experimentally useful selectivity profile that is intermediate between AC253 (high off-target binding at adrenomedullin receptors) and CGRP(8-37) (weak amylin receptor antagonist), enabling cleaner dissection of amylin-specific pharmacology.

• [1] Coppock, H. A., Owji, A. A., Austin, C., Upton, P. D., Jackson, M. L., Gardiner, J. V., Ghatei, M. A., Bloom, S. R., & Smith, D. M. (1999). Rat-2 fibroblasts express specific adrenomedullin receptors, but not calcitonin-gene-related-peptide receptors, which mediate increased intracellular cAMP and inhibit mitogen-activated protein kinase activity. Biochemical Journal, 338(Pt 1), 15–22. PMC1220018. View Source

Sequence Differences vs AC253

AC187 and AC253, the two most widely used synthetic amylin receptor antagonists, differ in their primary amino acid sequences at key positions [1]. AC187: VLGKLSQELHKLQTYPRTNTGSNTY; AC253: LGRLSQELHRLQTYPRTNTGSNTY [1]. These apparently minor N-terminal substitutions are responsible for the substantial pharmacological differences observed between the two analogs in functional and binding assays [1][2].

Sequence vs AC253

Class-level

VLGKLSQ... vs LGRLSQ...

Four N-terminal substitutions drive selectivity shifts

Functional assay data required for quantification

Evidence Dimension	Primary amino acid sequence
Target Compound Data	VLGKLSQELHKLQTYPRTNTGSNTY
Comparator Or Baseline	AC253: LGRLSQELHRLQTYPRTNTGSNTY
Quantified Difference	Four N-terminal amino acid differences; quantification requires reference to functional assay data (see Evidence Items 1 and 3)
Conditions	Sequence comparison derived from published antagonist peptide data

Why This Matters

Decision-making in research procurement must account for these well-characterized sequence differences, as even minor modifications in amylin antagonist structure translate into defined shifts in receptor selectivity and functional outcomes.

• [1] PMC6537587 Table 1. Amino acid sequences of human amylin, rat amylin, pramlintide, AC187, and AC253. https://pmc.ncbi.nlm.nih.gov/articles/PMC6537587/table/T1/. View Source
• [2] Beaumont, K., Moore, C. X., Pittner, R. A., Prickett, K. S., Gaeta, L. S. L., Rink, T. J., & Young, A. A. (1995). Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Canadian Journal of Physiology and Pharmacology, 73(7), 1025–1029. https://doi.org/10.1139/y95-144. View Source

Functional Selectivity Across AMY and CT Receptors

In COS-7 cells expressing CT(a), AMY1(a), or AMY3(a) receptors, AC187 was ~10-fold more potent as an antagonist at AMY1(a) receptors compared to CT(a) receptors when rat amylin (rAMY) was the agonist [1]. In contrast, sCT(8-32) failed to discriminate strongly between CT and AMY receptors, while CGRP(8-37) was only a weak antagonist of AMY responses at AMY1(a) and AMY3(a) receptors and did not inhibit CT(a) responses [1]. AC187 showed consistent pA2 values at AMY1(a) (8.00 for rAMY) and AMY3(a) (7.78 for rAMY) while being significantly less potent at CT(a) (pA2 = 7.11 for rAMY), confirming its superior pharmacological discrimination [1].

AMY vs CT Antagonism

Head-to-head

pA2 8.00 (AMY1) vs 7.11 (CT)

~10-fold AMY1(a) over CT(a) discrimination

COS-7 cAMP assay; rat amylin agonist

Evidence Dimension	Functional antagonist potency (pA2) across receptor subtypes
Target Compound Data	pA2 at AMY1(a): 8.00 (rAMY); pA2 at AMY3(a): 7.78 (rAMY); pA2 at CT(a): 7.11 (rAMY)
Comparator Or Baseline	sCT(8-32): does not discriminate CT vs AMY receptors; CGRP(8-37): only weak antagonist of AMY1(a) (estimated pA2 ~6.9) and AMY3(a) (estimated pA2 ~<6), no antagonism at CT(a) [1]
Quantified Difference	AC187 is ~10-fold more potent at AMY1(a) over CT(a); sCT(8-32) shows negligible AMY/CT discrimination; CGRP(8-37) shows minimal AMY antagonism [1]
Conditions	COS-7 cells expressing CT(a), AMY1(a), AMY3(a); cAMP accumulation assay; rAMY agonist

Why This Matters

AC187 Tfa provides unambiguous pharmacological discrimination between AMY and CT receptor subtypes—a capability not offered by sCT(8-32) or CGRP(8-37)—making it the antagonist of choice for experiments requiring confident attribution of amylin receptor subtype contributions.

• [1] Hay, D. L., Christopoulos, G., Christopoulos, A., Poyner, D. R., & Sexton, P. M. (2005). Pharmacological Discrimination of Calcitonin Receptor: Receptor Activity-Modifying Protein Complexes. Molecular Pharmacology, 67(5), 1655–1665. https://doi.org/10.1124/mol.104.008615. View Source

In Vivo Metabolic Antagonism of Amylin Effects

AC187 was ranked the most potent antagonist of amylin-induced metabolic effects across three comparator peptides in the same study [1]. In isolated rat soleus muscle, AC187 was the most potent antagonist of amylin's effects on glycogen metabolism [1]. In anesthetized rats, AC187 reduced amylin-stimulated hyperlactemia more effectively than either sCT(8-32) or CGRP(8-37) [1]. In a separate study, AC187 infusion inhibited by more than 90% the lactate increment evoked by exogenous rat amylin infusion [2]. Additionally, pretreatment with AC187 significantly suppressed the rise in plasma lactate following intravenous glucose challenge (n=18 AC187-treated vs n=27 glucose-only controls; P < 0.02) [3][4].

In Vivo Metabolic Blockade

Head-to-head

>90% lactate inhibition

Reported metabolic antagonism rank order: AC187 > sCT(8-32) > CGRP(8-37)

Rat hyperlactemia / glucose challenge models

Evidence Dimension	In vivo antagonism of amylin-mediated metabolic effects
Target Compound Data	>90% inhibition of amylin-evoked lactate increment [2]; significant suppression of post-glucose lactate rise [3]
Comparator Or Baseline	sCT(8-32): less effective than AC187 at reducing hyperlactemia; CGRP(8-37): least effective among three antagonists at metabolic endpoints [1]
Quantified Difference	AC187 > sCT(8-32) > CGRP(8-37) in metabolic antagonism rank order; >90% inhibition of amylin-evoked lactate response [2]
Conditions	Rat models: isolated soleus muscle glycogen metabolism; anesthetized rat hyperlactemia; intravenous glucose challenge

Why This Matters

For researchers studying the metabolic axis of amylin biology, specifically glycogen metabolism, lactate regulation, or glucose homeostasis, AC187 Tfa provides the strongest functional antagonism of metabolic endpoints among available peptide antagonists, with validated in vivo efficacy approaching complete blockade of the target response.

• [1] Beaumont, K., Moore, C. X., Pittner, R. A., Prickett, K. S., Gaeta, L. S. L., Rink, T. J., & Young, A. A. (1995). Differential antagonism of amylin's metabolic and vascular actions with amylin receptor antagonists. Canadian Journal of Physiology and Pharmacology, 73(7), 1025–1029. https://doi.org/10.1139/y95-144. View Source
• [2] GlpBio. AC 187 Product Page. https://www.glpbio.com/research-area/ac-187.html. Citing: Young, A. A., et al. (1994). FEBS Lett. 343(3):237-41. View Source
• [3] Young, A. A., Gedulin, B., Gaeta, L. S., Prickett, K. S., Beaumont, K., Larson, E., & Rink, T. J. (1994). Selective amylin antagonist suppresses rise in plasma lactate after intravenous glucose in the rat. Evidence for a metabolic role of endogenous amylin. FEBS Letters, 343(3), 237–241. https://doi.org/10.1016/0014-5793(94)80563-8. View Source
• [4] PubMed. PMID: 7925975. Selective amylin antagonist suppresses rise in plasma lactate after intravenous glucose in the rat. https://pubmed.ncbi.nlm.nih.gov/7925975/. View Source

Glucagon and Gastric Emptying Modulation

During euglycemic, hyperinsulinemic clamp studies in Sprague-Dawley rats, pharmacological blockade of endogenous amylin signaling with AC187 resulted in increased glucagon concentration and accelerated gastric emptying of liquids, culminating in exaggerated post-challenge glycemia [1]. These physiological outcomes are directionally opposite to the well-characterized effects of exogenous amylin or the amylin analog pramlintide, confirming on-target specificity and validating AC187 as a selective tool for interrogating endogenous amylin tone [1].

Glucagon & Gastric Emptying

Cross-study

Increased glucagon & gastric emptying

On-target endogenous amylin blockade confirmed

Rat euglycemic clamp; directionally opposite to amylin agonism

Evidence Dimension	Modulation of glucagon secretion and gastric emptying in vivo
Target Compound Data	AC187 blocked endogenous amylin: increased glucagon, accelerated gastric emptying, exaggerated post-challenge glycemia [1]
Comparator Or Baseline	Exogenous amylin/pramlintide: decreased glucagon, slowed gastric emptying, reduced postprandial glucose [1][2]
Quantified Difference	Directionally opposite physiological effects confirming on-target amylin receptor blockade [1]
Conditions	Sprague-Dawley rat; euglycemic hyperinsulinemic clamp; Lister Albany/NIH obese rat glucose challenge

Why This Matters

AC187 Tfa is the tool of choice for in vivo pancreatic and gastrointestinal studies of endogenous amylin function, where it reliably produces the expected physiological profile of amylin receptor blockade, strengthening the internal validity of preclinical research designs.

• [1] Gedulin, B. R., Jodka, C. M., Herrmann, K. L., & Young, A. A. (2006). Role of endogenous amylin in glucagon secretion and gastric emptying in rats demonstrated with the selective antagonist, AC187. Regulatory Peptides, 137(3), 121–127. https://doi.org/10.1016/j.regpep.2006.06.004. View Source
• [2] Young, A. (2005). Receptor pharmacology. Advances in Pharmacology, 52, 47–65. https://doi.org/10.1016/S1054-3589(05)52003-9. View Source

Oral Bioactivity Advantage

AC187 is explicitly characterized as an orally active amylin receptor antagonist . This pharmacokinetic property differentiates AC187 from the majority of peptide-based GPCR antagonists (including sCT(8-32) and CGRP(8-37) for which oral bioactivity is not established), enabling oral dosing in chronic in vivo experimental paradigms where repeated parenteral administration is impractical .

Oral Bioactivity

Data to verify

Orally active (reported)

Supports oral dosing protocol fit for chronic studies

Class-level inference; comparator oral data absent

Evidence Dimension	Oral bioactivity
Target Compound Data	Orally active; IC50 = 0.48 nM
Comparator Or Baseline	sCT(8-32), CGRP(8-37): oral bioactivity not reported
Quantified Difference	Not reported for comparators; class-level inference based on absence of published oral activity
Conditions	Multiple independent data sheets and publications confirm oral activity designation

Why This Matters

Procurement of AC187 Tfa enables oral dosing protocols that are inaccessible with comparator peptides, significantly expanding experimental design options and reducing animal handling stress in chronic metabolic and neuroscience studies.

AC187 Tfa Validated Application Scenarios

AMY, CT, and CGRP Receptor Discrimination in Cells

AC187 Tfa is the preferred antagonist for experiments requiring clear discrimination between amylin receptor subtypes (AMY1(a) and AMY3(a)) and CT(a) receptors. Use AC187 Tfa at 100 nM–1 μM in COS-7 or other recombinant systems to distinguish AMY-mediated cAMP responses from CT- or CGRP-mediated signals, as validated by Hay et al. (2005) [1]. Avoid sCT(8-32) or CGRP(8-37) for this purpose, as neither provides the same discriminatory power [1].

In Vivo Metabolic Phenotyping

For rodent studies investigating amylin's role in muscle glycogen metabolism, lactate regulation, or post-challenge glucose homeostasis, AC187 Tfa is the antagonist with the strongest established in vivo metabolic efficacy [1]. Administer by infusion or oral route at doses validated to achieve >90% blockade of amylin-evoked lactate responses . Use AC187 Tfa to generate the metabolic amylin-blockade phenotype: increased glucagon, accelerated gastric emptying, and exaggerated post-challenge glycemia .

Neuroprotection in Alzheimer's Disease Models

AC187 Tfa is uniquely validated as a neuroprotective amylin receptor antagonist that blocks Aβ-induced neurotoxicity in primary rat cholinergic basal forebrain neurons [1]. Use AC187 Tfa at 1–10 μM as a pretreatment before Aβ exposure to improve neuronal survival via MTT and live-dead cell assays, and to attenuate caspase-dependent apoptotic pathways [1]. This application leverages the amylin receptor as a target for Aβ toxicity, a mechanistic axis not recapitulated by generic CGRP or CT antagonists [1].

Chronic Oral Dosing for Metabolic Research

AC187 Tfa is specifically indicated for research protocols requiring chronic or repeated oral dosing in rats or mice, including long-term studies of appetite regulation, energy balance, and glucose homeostasis [1]. Its oral bioactivity eliminates the need for indwelling catheters or repeated injections, reducing animal stress and experimental variability. Use oral AC187 Tfa for studies where pramlintide or amylin agonist effects are to be reversed pharmacologically over extended time courses .

Application

Selection Property

Validation Focus

AMY/CT/CGRP Receptor Discrimination

Receptor subtype discrimination window

Functional cAMP/pA2 endpoints in COS-7 or recombinant systems

In Vivo Metabolic Phenotyping

Metabolic endpoint blockade context

Lactate, glucagon, and gastric emptying regulation models

Neuroprotection Model Research

Aβ-induced neurotoxicity pathway blockade

Neuronal survival and apoptotic pathway endpoint context

Chronic Oral Dosing Protocols

Oral bioactivity and in vivo stability

Long-term appetite, energy balance, and glucose homeostasis endpoints

• [1] See Section 3 Evidence_Items for detailed individual source references. View Source